Cas no 1157086-87-7 (4-methyl(propan-2-yl)aminobutan-1-ol)

• Product Name: 4-methyl(propan-2-yl)aminobutan-1-ol
• CAS No: 1157086-87-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5580053
• PubChem ID: 21936050
• Update Time: 2025-11-03

4-methyl(propan-2-yl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[methyl(1-methylethyl)amino]-
• 4-(Isopropyl(methyl)amino)butan-1-ol
• 4-methyl(propan-2-yl)aminobutan-1-ol

• Inchi： 1S/C8H19NO/c1-8(2)9(3)6-4-5-7-10/h8,10H,4-7H2,1-3H3
• InChI Key： GEOHCVFUJCXPKB-UHFFFAOYSA-N
• SMILES： C(O)CCCN(C)C(C)C

Experimental Properties

• Density: 0.876±0.06 g/cm3(Predicted)
• Boiling Point: 197.8±23.0 °C(Predicted)
• pka: 15.13±0.10(Predicted)

Additional information on 4-methyl(propan-2-yl)aminobutan-1-ol

4-Methyl(propan-2-yl)aminobutan-1-ol: A Comprehensive Overview

The compound with CAS No. 1157086-87-7, commonly referred to as 4-methyl(propan-2-yl)aminobutan-1-ol, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, also known as 4-methylisopropylaminobutan-1-ol, belongs to the class of secondary alcohols and is characterized by its unique structural features and diverse applications.

4-Methyl(propan-2-yl)aminobutan-1-ol is a chiral molecule with a molecular formula of C9H20NO. Its structure consists of a butanediol backbone, where the hydroxyl group (-OH) is located at the terminal position (position 1), and a methyl group (-CH3) is attached to the nitrogen atom at position 4. The presence of the isopropyl group (-CH(CH3)2) further enhances the compound's structural complexity and functional versatility.

Recent studies have highlighted the importance of 4-methyl(propan-2-yl)aminobutan-1-ol in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as both a nucleophile and an electrophile makes it a valuable intermediate in organic synthesis. For instance, researchers have utilized this compound in the development of novel bioactive molecules, such as kinase inhibitors and GPCR modulators.

The synthesis of 4-methyl(propan-2-yl)aminobutan-1-ol typically involves multi-step processes, including alkylation, reduction, and oxidation reactions. One of the most efficient methods reported in recent literature involves the use of catalytic hydrogenation to convert an intermediate imine into the final alcohol product. This approach not only enhances yield but also improves the overall sustainability of the synthesis process.

In terms of physical properties, 4-methyl(propan-2-yl)aminobutan-1-ol exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in water is moderate, making it suitable for use in both aqueous and organic reaction media. The compound's stability under various pH conditions has also been extensively studied, with findings indicating its resistance to hydrolysis under neutral and mildly acidic conditions.

The applications of 4-methyl(propan-2-yllaminobutan-)ol are vast and continually expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex drug molecules, particularly those targeting chronic diseases such as cancer and neurodegenerative disorders. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been pivotal in enhancing enantioselectivity in drug development processes.

In recent years, there has been growing interest in exploring the environmental impact of 4-methyl(propan-)ylinbuan-)ol. Studies conducted by environmental chemists have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. These findings underscore its potential for use in eco-friendly chemical processes.

From a safety standpoint, 4-methyl(propan-)ylinbuan-)ol exhibits low toxicity when handled according to standard safety protocols. Occupational exposure studies have shown that proper personal protective equipment (PPE), such as gloves and lab coats, effectively mitigates potential health risks associated with prolonged contact or inhalation.

In conclusion, 4-methyl(propan-)ylinbuan-)ol stands out as a critical compound with significant implications across multiple industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a key player in modern organic chemistry research.